![molecular formula C15H15NO2 B096852 4-ethoxy-N-phenylbenzamide CAS No. 15437-13-5](/img/structure/B96852.png)
4-ethoxy-N-phenylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-ethoxy-N-phenylbenzamide, also known as ethyl 4-phenylbenzoate, is a chemical compound that belongs to the class of benzamides. It is widely used in scientific research for its diverse applications in organic synthesis, drug discovery, and biological studies.
Scientific Research Applications
Chromatographic Analysis
The reversed-phase liquid chromatographic retention characteristics of substituted N-ethylbenzamides, including compounds similar to 4-ethoxy-N-phenylbenzamide, have been investigated. These studies are crucial for understanding the elution characteristics of such compounds, which can aid in the development of analytical methods for their detection and quantification in various matrices. The research found satisfactory linear correlations in retention times, suggesting that quantitative structure-retention relationships can be applied across different reversed-phase systems (Lehtonen, 1983).
Electrochemical Sensing
A high-sensitivity biosensor based on a novel nanocomposite modified electrode has been developed for the simultaneous determination of glutathione and piroxicam. Although the study focuses on a different compound, the methodology and technology developed can be adapted for the detection and analysis of this compound in various samples, contributing to the field of bioanalytical chemistry (Karimi-Maleh et al., 2014).
Polymer Synthesis
Research into the synthesis and characterization of novel aromatic polyimides involving compounds structurally related to this compound has been conducted. These studies are essential for developing new materials with potential applications in electronics, aerospace, and other high-performance material industries. The synthesized polymers exhibited good solubility in organic solvents and showed high thermal stability, indicating their potential utility in high-temperature applications (Butt et al., 2005).
Catalysis in Organic Synthesis
A novel method for synthesizing 4-phenylquinazolinones via a palladium-catalyzed domino reaction has been developed. This process involves compounds similar to this compound and demonstrates the potential for such compounds in facilitating complex organic synthesis reactions. The method highlights the importance of catalysis in constructing biologically relevant heterocycles, which could be pivotal in pharmaceutical development (Hikawa et al., 2012).
Safety and Hazards
properties
IUPAC Name |
4-ethoxy-N-phenylbenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO2/c1-2-18-14-10-8-12(9-11-14)15(17)16-13-6-4-3-5-7-13/h3-11H,2H2,1H3,(H,16,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCHIXAVDNIQOPN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10325155 |
Source
|
Record name | 4-ethoxy-N-phenylbenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10325155 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.28 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
15437-13-5 |
Source
|
Record name | NSC408885 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=408885 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-ethoxy-N-phenylbenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10325155 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.